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Compound of Interest

Compound Name: Ethanesulfonamide

Cat. No.: B075362 Get Quote

Introduction

Ethanesulfonamide, with the CAS registry number 1520-70-3, is an organic compound

belonging to the sulfonamide class of molecules.[1] Characterized by an ethanesulfonyl group

linked to an amino group, this white crystalline solid serves as a versatile building block in

organic synthesis and holds relevance in the fields of medicinal chemistry and proteomics

research.[1][2] Its utility stems from the reactive sulfonamide moiety, which can be further

functionalized, and its structural similarity to p-aminobenzoic acid (PABA), conferring potential

antibacterial properties characteristic of the sulfonamide drug class. This guide provides a

comprehensive overview of Ethanesulfonamide's chemical and physical properties,

spectroscopic data, synthesis, and key applications for professionals in research and drug

development.

Chemical and Physical Properties
Ethanesulfonamide is a relatively simple yet important molecule. Its fundamental properties

are summarized in the table below, providing a quick reference for laboratory use and

theoretical modeling.
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Property Value Source

Molecular Formula C₂H₇NO₂S [1][2]

Molecular Weight 109.15 g/mol [1]

Appearance White crystalline solid [1]

Melting Point 60 °C

Boiling Point
214.9±23.0 °C at 760 mmHg

(Predicted)

Density 1.265±0.06 g/cm³ (Predicted)

pKa 10.81±0.60 (Predicted)

InChI
InChI=1S/C2H7NO2S/c1-2-

6(3,4)5/h2H2,1H3,(H2,3,4,5)
[1]

InChIKey
ZCRZCMUDOWDGOB-

UHFFFAOYSA-N
[1]

Canonical SMILES CCS(=O)(=O)N [1]

Solubility Soluble in water [1]

Table 1: Physicochemical Properties of Ethanesulfonamide

Spectroscopic Data
The structural elucidation of Ethanesulfonamide is confirmed through various spectroscopic

techniques. The expected and observed spectral data are crucial for identity confirmation in

synthetic and analytical applications.
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Spectroscopic Technique Data Source

¹H NMR

Predicted shifts: -CH₃ (~1.3

ppm, triplet), -CH₂- (~3.1 ppm,

quartet), -NH₂ (variable, broad

singlet)

General NMR Principles

¹³C NMR
Predicted shifts: -CH₃ (~10

ppm), -CH₂- (~48 ppm)
[1]

FT-IR (Melt)

Characteristic peaks for N-H

stretching, S=O stretching

(asymmetric and symmetric),

and C-H stretching.

[1]

Mass Spectrometry (GC-MS)

Molecular ion peak (M+) and

characteristic fragmentation

pattern.

[1]

Table 2: Spectroscopic Data for Ethanesulfonamide

Synthesis and Experimental Protocols
General Synthesis of Ethanesulfonamide

The most common laboratory synthesis of Ethanesulfonamide involves the reaction of

ethanesulfonyl chloride with ammonia. This nucleophilic substitution reaction is a standard

method for the formation of primary sulfonamides.
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Caption: General workflow for the synthesis of Ethanesulfonamide.
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Experimental Protocol: Synthesis of Ethanesulfonamide

Reaction Setup: A solution of ethanesulfonyl chloride in a suitable aprotic solvent (e.g.,

diethyl ether or dichloromethane) is prepared in a round-bottom flask equipped with a

magnetic stirrer and cooled in an ice bath.

Addition of Ammonia: An excess of aqueous ammonia is added dropwise to the stirred

solution of ethanesulfonyl chloride. The reaction is exothermic and the temperature should

be maintained below 10 °C.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

until the starting material is consumed.

Work-up: The reaction mixture is transferred to a separatory funnel. The organic layer is

separated, and the aqueous layer is extracted with the same organic solvent. The combined

organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure to yield the crude product. The

crude Ethanesulfonamide is then purified by recrystallization from a suitable solvent system

(e.g., ethanol/water) to afford the final product as a white crystalline solid.

Experimental Protocol: Spectroscopic Analysis

The following are general procedures for obtaining spectroscopic data for Ethanesulfonamide.
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Caption: Workflow for spectroscopic analysis of Ethanesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

A small amount of Ethanesulfonamide is dissolved in a suitable deuterated solvent (e.g.,

CDCl₃ or DMSO-d₆).

The solution is transferred to an NMR tube.

¹H and ¹³C NMR spectra are acquired on an NMR spectrometer.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

For a solid sample, a KBr pellet is prepared by mixing a small amount of

Ethanesulfonamide with dry KBr powder and pressing it into a transparent disk.

Alternatively, a spectrum can be obtained from the neat solid using an Attenuated Total

Reflectance (ATR) accessory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b075362?utm_src=pdf-body-img
https://www.benchchem.com/product/b075362?utm_src=pdf-body
https://www.benchchem.com/product/b075362?utm_src=pdf-body
https://www.benchchem.com/product/b075362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The IR spectrum is recorded using an FT-IR spectrometer.

Mass Spectrometry (MS):

A dilute solution of Ethanesulfonamide is prepared in a volatile solvent such as methanol

or acetonitrile.

The sample is introduced into the mass spectrometer via a suitable ionization source (e.g.,

electron ionization for GC-MS or electrospray ionization for LC-MS).

The mass spectrum is acquired over an appropriate mass-to-charge (m/z) range.

Applications in Research and Development
Pharmaceutical Synthesis

Ethanesulfonamide serves as a key building block in the synthesis of more complex

molecules with potential therapeutic applications. The sulfonamide group is a well-established

pharmacophore found in a variety of drugs, including diuretics, anticonvulsants, and

hypoglycemic agents. The ethyl group of Ethanesulfonamide can be further functionalized to

introduce desired physicochemical properties and biological activities.

Proteomics Research

In the field of proteomics, Ethanesulfonamide and its derivatives can be utilized in several

ways.[2] One application is in "click chemistry," a set of biocompatible reactions that enable the

specific and efficient labeling of biomolecules. For instance, an azide- or alkyne-modified

version of Ethanesulfonamide could be used to tag proteins or peptides for subsequent

analysis by mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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